Cas no 2229377-24-4 (tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate
• CAS No: 2229377-24-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6318426
• PubChem ID: 165622329
• Update Time: 2025-08-05

tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate
• tert-butyl N-[2-methyl-5-(2-oxoethyl)phenyl]carbamate
• EN300-1881870
• 2229377-24-4

• Inchi： 1S/C14H19NO3/c1-10-5-6-11(7-8-16)9-12(10)15-13(17)18-14(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,15,17)
• InChI Key： NNSIVCJZHWPANR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(CC=O)C=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate

tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate (CAS No. 2229377-24-4)

tert-butyl N-tert-butyl N-2-methyl-5-(2-oxoethyl)phenylcarbamate is a versatile organic compound with the CAS registry number 2229377-24-4. This compound belongs to the class of carbamates, which are widely used in various fields due to their unique chemical properties and functional groups. The molecular formula of tert-butyl N-tert-butyl N-tert-butyl N-substituted phenylcarbamate is C16H19NO3, and its molecular weight is approximately 301.3 g/mol.

The structure of tert-butyl N-substituted phenylcarbamate consists of a phenyl ring with specific substituents. The phenyl group is substituted at the 5-position with a tert-butyl group, which provides steric protection and enhances the stability of the molecule. Additionally, the phenyl ring is also substituted at the N-position with a methyl group and at the 5-position with an acetyl group (CH₂CO). These substituents contribute to the compound's reactivity, solubility, and biological activity.

In recent years, there has been growing interest in tert-butyl N-substituted phenylcarbamates due to their potential applications in materials science, drug discovery, and environmental chemistry. For instance, researchers have explored their use as intermediates in the synthesis of bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. The presence of the tert-butyl group allows for easy functionalization, making this compound a valuable building block in organic synthesis.

The synthesis of tert-butyl N-substituted phenylcarbamate involves multi-step reactions that typically start with the preparation of the corresponding phenol derivative. The introduction of the methyl and acetyl groups occurs through nucleophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, tert-butyl N-substituted phenylcarbamate has shown promise in polymer chemistry as a crosslinking agent or a reactive monomer. Its ability to undergo nucleophilic attack makes it suitable for forming covalent bonds with other polymers or small molecules. Furthermore, this compound has been investigated for its role in drug delivery systems, where it can serve as a carrier or stabilizing agent due to its amphiphilic nature.

The toxicological profile of tert-butyl N-substituted phenylcarbamate has also been studied extensively. According to recent research, this compound exhibits low acute toxicity when administered orally or dermally. However, long-term exposure studies are still needed to fully understand its potential health risks. Environmental fate studies indicate that this compound is biodegradable under aerobic conditions, making it less persistent in natural ecosystems.

In conclusion, CAS No. 2229377-24-4, or tert-butyl N-substituted phenylcarbamate, is a highly versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.